N-(6-(N-butylsulfamoyl)benzo[d]thiazol-2-yl)-4-(dimethylamino)benzamide
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Description
Scientific Research Applications
Corrosion Inhibition
Benzothiazole derivatives have been studied for their corrosion inhibiting effects against steel in acidic solutions. These compounds, through electrochemical and quantum chemical methods, have shown significant inhibition efficiencies, offering more stability and higher efficiency compared to previously reported inhibitors. This research implies potential applications in protecting metal surfaces in industrial settings (Hu et al., 2016).
Enzyme Inhibition
A study on acridine-acetazolamide conjugates targeting carbonic anhydrases reveals these compounds as potent inhibitors. Such derivatives have shown significant inhibitory action on various human carbonic anhydrase isoforms, with implications for therapeutic interventions in diseases where these enzymes play critical roles (Ulus et al., 2016).
Anti-inflammatory Activity
Research on thiazole and thiazoline-based compounds has uncovered anti-inflammatory properties. Certain derivatives have demonstrated activity across concentration ranges without adversely affecting myocardial function, suggesting potential for developing new anti-inflammatory agents (Lynch et al., 2006).
Molecular Docking and DFT Calculations
Studies involving the synthesis and characterization of Schiff bases from sulfa drugs have engaged in enzyme inhibition analysis, molecular docking studies, and DFT calculations. These multifaceted approaches help elucidate the interactions and binding affinities of these compounds with enzymes, offering insights into their potential therapeutic applications (Alyar et al., 2019).
Properties
IUPAC Name |
N-[6-(butylsulfamoyl)-1,3-benzothiazol-2-yl]-4-(dimethylamino)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O3S2/c1-4-5-12-21-29(26,27)16-10-11-17-18(13-16)28-20(22-17)23-19(25)14-6-8-15(9-7-14)24(2)3/h6-11,13,21H,4-5,12H2,1-3H3,(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REBLPAXURDUIAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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